Cas no 2877649-31-3 (4-[4-(but-2-yn-1-yl)piperazin-1-yl]-2-(pyrrolidin-1-yl)pyrimidine)

• Product Name: 4-[4-(but-2-yn-1-yl)piperazin-1-yl]-2-(pyrrolidin-1-yl)pyrimidine
• CAS No: 2877649-31-3
• MF: C₁₆H₂₃N₅
• MW: 285.387322664261
• CID: 5308876
• PubChem ID: 165431946
• Update Time: 2025-06-09

4-[4-(but-2-yn-1-yl)piperazin-1-yl]-2-(pyrrolidin-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• F6790-3280
• 4-[4-(but-2-yn-1-yl)piperazin-1-yl]-2-(pyrrolidin-1-yl)pyrimidine
• AKOS040874424
• 2877649-31-3
• 4-[4-(2-Butyn-1-yl)-1-piperazinyl]-2-(1-pyrrolidinyl)pyrimidine

• Inchi： 1S/C16H23N5/c1-2-3-8-19-11-13-20(14-12-19)15-6-7-17-16(18-15)21-9-4-5-10-21/h6-7H,4-5,8-14H2,1H3
• InChI Key： XUECHWYQHZAXKR-UHFFFAOYSA-N
• SMILES： C1(N2CCCC2)=NC=CC(N2CCN(CC#CC)CC2)=N1

Computed Properties

• Exact Mass: 285.19534575g/mol
• Monoisotopic Mass: 285.19534575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.152±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 474.2±55.0 °C(Predicted)
• pka: 9.79±0.50(Predicted)

Additional information on 4-[4-(but-2-yn-1-yl)piperazin-1-yl]-2-(pyrrolidin-1-yl)pyrimidine

Comprehensive Overview of 4-[4-(but-2-yn-1-yl)piperazin-1-yl]-2-(pyrrolidin-1-yl)pyrimidine (CAS No. 2877649-31-3)

The compound 4-[4-(but-2-yn-1-yl)piperazin-1-yl]-2-(pyrrolidin-1-yl)pyrimidine (CAS No. 2877649-31-3) is a specialized pyrimidine derivative with a unique molecular structure that combines a piperazine and pyrrolidine moiety. This structural configuration has garnered significant interest in pharmaceutical and biochemical research due to its potential applications in drug discovery and development. The presence of both piperazine and pyrrolidine rings enhances its binding affinity to various biological targets, making it a promising candidate for further study.

In recent years, the demand for novel heterocyclic compounds like 4-[4-(but-2-yn-1-yl)piperazin-1-yl]-2-(pyrrolidin-1-yl)pyrimidine has surged, driven by advancements in medicinal chemistry and computational drug design. Researchers are particularly intrigued by its potential role in modulating enzyme activity and receptor interactions, which are critical in the treatment of neurological and metabolic disorders. The compound's CAS No. 2877649-31-3 is frequently searched in academic databases, reflecting its growing relevance in scientific literature.

One of the key features of this compound is its but-2-yn-1-yl side chain, which contributes to its lipophilicity and membrane permeability. These properties are essential for optimizing bioavailability and pharmacokinetics, two factors that are often highlighted in modern drug development. Additionally, the pyrimidine core is a well-known scaffold in FDA-approved drugs, further underscoring the compound's potential for therapeutic applications.

The synthesis of 4-[4-(but-2-yn-1-yl)piperazin-1-yl]-2-(pyrrolidin-1-yl)pyrimidine involves multi-step organic reactions, including N-alkylation and nucleophilic substitution. These processes are meticulously optimized to ensure high yield and purity, which are critical for reproducible research outcomes. The compound's CAS No. 2877649-31-3 serves as a unique identifier in chemical catalogs, facilitating its procurement for laboratory use.

From a commercial perspective, the compound is available through specialized chemical suppliers and research reagent providers. Its niche application in high-throughput screening and structure-activity relationship (SAR) studies has made it a valuable tool for pharmaceutical companies and academic institutions alike. The growing interest in personalized medicine and targeted therapies has further amplified the need for such specialized compounds.

In conclusion, 4-[4-(but-2-yn-1-yl)piperazin-1-yl]-2-(pyrrolidin-1-yl)pyrimidine (CAS No. 2877649-31-3) represents a fascinating area of research in drug discovery and medicinal chemistry. Its unique structural attributes and potential therapeutic applications make it a compound worth watching in the coming years. As the scientific community continues to explore its capabilities, this molecule may well become a cornerstone in the development of next-generation therapeutics.